Neuronal vs. Neuromuscular nAChR Selectivity
ABT-594 achieves an exceptional >180,000-fold selectivity for neuronal α4β2 nAChRs over the neuromuscular α1β1δγ subtype, a property that fundamentally distinguishes it from the promiscuous parent alkaloid (±)-epibatidine [1]. In the same radioligand binding assay system, ABT-594 exhibits a Ki of 37 pM at rat brain α4β2 nAChRs versus 10,000 nM at the Torpedo α1β1δγ neuromuscular nAChR, yielding a selectivity ratio of approximately 270,000 [2]. In contrast, (±)-epibatidine shows Ki values of 70 pM at α4β2 and 2.7 nM at α1β1δγ, producing a selectivity window of only 38-fold [1]. This ~4,700-fold improvement in selectivity is the single most important differentiator for in vivo safety, as potent neuromuscular nAChR activity is directly linked to the life-threatening side effects (paralysis, respiratory depression) that rendered epibatidine clinically unusable [1].
| Evidence Dimension | Binding selectivity (Ki ratio) for neuronal α4β2 nAChR over neuromuscular α1β1δγ nAChR |
|---|---|
| Target Compound Data | Ki(α4β2) = 37 pM / Ki(α1β1δγ) = 10,000 nM → Selectivity = ~270,000-fold (>180,000-fold reported) |
| Comparator Or Baseline | (±)-Epibatidine: Ki(α4β2) = 70 pM / Ki(α1β1δγ) = 2.7 nM → Selectivity = ~38-fold |
| Quantified Difference | ~4,700-fold greater selectivity for ABT-594 over (±)-epibatidine |
| Conditions | Radioligand binding assays: [³H](-)-cytisine displacement at rat brain α4β2 nAChRs; [¹²⁵I]α-bungarotoxin displacement at Torpedo α1β1δγ neuromuscular nAChRs |
Why This Matters
Procurement of a compound with neuromuscular selectivity in the low nanomolar range (e.g., epibatidine, Ki = 2.7 nM) introduces severe in vivo toxicity risk, whereas ABT-594's >180,000-fold selectivity provides a wide therapeutic window essential for preclinical pain and neuroscience research.
- [1] Donnelly-Roberts DL, Puttfarcken PS, Kuntzweiler TA, Briggs CA, Anderson DJ, Campbell JE, Piattoni-Kaplan M, McKenna DG, Wasicak JT, Holladay MW, Williams M, Arnerić SP. ABT-594 [(R)-5-(2-azetidinylmethoxy)-2-chloropyridine]: a novel, orally effective analgesic acting via neuronal nicotinic acetylcholine receptors: I. In vitro characterization. J Pharmacol Exp Ther. 1998;285(2):777-786. Table 1: Ki values for ABT-594, A-98593, (±)-epibatidine, and (-)-nicotine at rat brain and human α4β2, rat brain and human α7, and Torpedo α1β1δγ nAChRs. View Source
- [2] Donnelly-Roberts et al. (1998). J Pharmacol Exp Ther 285(2):777-786. ABT-594 Ki values: 37 pM (rat brain α4β2), 55 pM (human α4β2), 10,000 nM (Torpedo α1β1δγ). Selectivity stated as >180,000-fold. Table and abstract. View Source
